Cas no 878055-06-2 (2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 878055-06-2
• MF: C₂₃H₂₅ClN₂OS
• MW: 412.975403547287
• CID: 5511015
• Update Time: 2025-07-09

2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[3-[[(4-chlorophenyl)methyl]thio]-1H-indol-1-yl]-1-(4-methyl-1-piperidinyl)-
• 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C23H25ClN2OS/c1-17-10-12-25(13-11-17)23(27)15-26-14-22(20-4-2-3-5-21(20)26)28-16-18-6-8-19(24)9-7-18/h2-9,14,17H,10-13,15-16H2,1H3
• InChI Key： SBRNAFZEGIAKEC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CN1C2=C(C=CC=C2)C(SCC2=CC=C(Cl)C=C2)=C1

Additional information on 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 878055-06-2)

In the realm of organic chemistry and pharmaceutical research, 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 878055-06-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its indole core and piperidine moiety, represents a fascinating subject for researchers exploring novel bioactive molecules. Its methylsulfanyl and chlorophenyl substituents further enhance its chemical versatility, making it a valuable candidate for various synthetic and medicinal chemistry studies.

The molecular structure of 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one combines multiple pharmacophores, which are often associated with diverse biological activities. The indole scaffold, a prevalent motif in natural products and pharmaceuticals, is known for its role in modulating receptor interactions. Meanwhile, the 4-methylpiperidin-1-yl group contributes to the compound's lipophilicity and potential blood-brain barrier permeability, a topic of high interest in central nervous system (CNS) drug discovery. These attributes align with current trends in neuropharmacology and drug design, where researchers seek compounds with optimized pharmacokinetic properties.

Recent advancements in computational chemistry and AI-driven drug discovery have highlighted the importance of compounds like 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one. Its structural complexity makes it an excellent candidate for molecular docking studies and virtual screening campaigns. Researchers are particularly interested in its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in modern precision medicine. These applications resonate with the growing demand for personalized therapeutics and targeted drug delivery systems.

The synthetic route to 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one involves multi-step organic transformations, including N-alkylation and sulfide bond formation. These methodologies are frequently discussed in green chemistry forums, as scientists strive to develop more sustainable and efficient synthetic protocols. The compound's chlorophenyl and methylsulfanyl groups also present opportunities for further derivatization, a key aspect of structure-activity relationship (SAR) studies. This aligns with the pharmaceutical industry's focus on lead optimization and drug candidate selection.

From an analytical perspective, 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one poses interesting challenges for characterization. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for verifying its purity and structure. These methods are crucial for ensuring reproducibility in research, a topic of increasing importance in the era of open science and data reproducibility. The compound's unique spectral signatures also make it a valuable reference material for analytical method development.

In the context of intellectual property and pharmaceutical patents, compounds like 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one often represent valuable assets. The careful documentation of its synthesis, properties, and potential applications is crucial for patent filing strategies. This aspect is particularly relevant given the current competitive landscape in biopharmaceutical innovation, where novel chemical entities with drug-like properties are highly sought after.

Looking ahead, 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one may find applications beyond traditional pharmaceutical research. Its structural features suggest potential utility in material science, particularly in the development of organic semiconductors or photovoltaic materials. The growing interest in functional materials and molecular electronics creates new opportunities for exploring the properties of such complex organic molecules. This interdisciplinary potential makes the compound relevant to researchers across multiple scientific domains.

For laboratories working with 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one, proper chemical handling and storage conditions are essential considerations. While not classified as hazardous, standard precautions for organic compounds should be followed, including the use of appropriate personal protective equipment (PPE) and chemical fume hoods. These practices align with the broader scientific community's emphasis on laboratory safety and responsible research.

The commercial availability of 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 878055-06-2) through specialized chemical suppliers facilitates its study across academic and industrial settings. Researchers should pay attention to certificates of analysis (CoA) and technical specifications when sourcing the compound, as these details are critical for experimental reproducibility. The increasing demand for high-purity research chemicals reflects the pharmaceutical industry's stringent quality standards.

In conclusion, 2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(4-methylpiperidin-1-yl)ethan-1-one represents a fascinating subject for contemporary chemical research. Its structural complexity, potential biological relevance, and synthetic challenges make it a compelling case study in medicinal chemistry and drug discovery. As scientific inquiry continues to explore the boundaries of molecular design and therapeutic innovation, compounds like this will undoubtedly play a significant role in advancing our understanding of structure-property relationships and chemical-biological interactions.